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Compound of Interest

Compound Name: Basic Yellow 87

CAS No.: 116844-55-4

Cat. No.: B1141925

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Basic

Yellow 87 in various solvents. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on delivering precise data and actionable

experimental protocols.

Core Data Presentation: Solubility of Basic Yellow
87
The following table summarizes the known quantitative and qualitative solubility data for Basic

Yellow 87. It is important to note that while water solubility is well-documented, quantitative

data in organic solvents is limited in publicly available literature.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Notes

Water H₂O 40 g/L 20

As the

methosulfate

salt.[1][2]

Ethanol C₂H₅OH Soluble Not Specified

Qualitative data;

specific

quantitative

values are not

readily available.

[3]

Methanol CH₃OH
Data not

available
- -

Acetone C₃H₆O
Data not

available
- -

Isopropanol C₃H₈O
Data not

available
-

Solvent residue

may be present

in the dye

powder,

suggesting its

use in synthesis

or purification.[2]

Physicochemical Properties Influencing Solubility:

Log P (Octanol-Water Partition Coefficient): -1.69. This value indicates a high degree of

hydrophilicity, suggesting a preference for polar solvents like water over non-polar organic

solvents.[4][5][6][7]

Chemical Class: Cationic Dye. The ionic nature of cationic dyes generally leads to good

solubility in polar solvents.

Experimental Protocols: Determining Dye Solubility
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While specific experimental protocols for determining the solubility of Basic Yellow 87 in various

organic solvents are not extensively detailed in the available literature, a general methodology

can be followed. The following is a standard protocol for determining the solubility of a dye in a

given solvent.

Objective: To determine the saturation solubility of Basic Yellow 87 in a specific organic solvent

at a controlled temperature.

Materials:

Basic Yellow 87 powder

Selected organic solvent (e.g., ethanol, methanol, acetone)

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bars

Constant temperature bath or incubator

Spectrophotometer (UV-Vis)

Syringe filters (0.45 µm)

Pipettes and other standard laboratory glassware

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Basic Yellow 87 powder to a known volume of the organic

solvent in a sealed container (e.g., a screw-cap vial or flask). The excess is to ensure that

saturation is reached.

Place the container in a constant temperature bath set to the desired temperature (e.g., 25

°C).
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Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, stop the stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Filter the collected supernatant through a syringe filter to remove any undissolved

particles.

Analysis:

Prepare a series of dilutions of the filtered saturated solution with the same organic

solvent.

Measure the absorbance of each dilution at the wavelength of maximum absorbance

(λmax) for Basic Yellow 87 using a UV-Vis spectrophotometer.

Create a calibration curve by plotting absorbance versus concentration using known

standards of Basic Yellow 87 in the same solvent.

Use the absorbance of the diluted saturated solution and the calibration curve to

determine the concentration of Basic Yellow 87 in the saturated solution.

Calculation of Solubility:

The solubility is expressed as the concentration of the dye in the saturated solution (e.g.,

in g/L or mg/mL).

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a

compound like Basic Yellow 87.
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Caption: Workflow for determining the solubility of Basic Yellow 87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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